Cas no 31028-87-2 (2,5-dimethoxy-4-nitrobenzoic acid)

2,5-dimethoxy-4-nitrobenzoic acid structure
31028-87-2 structure
Product Name:2,5-dimethoxy-4-nitrobenzoic acid
CAS No:31028-87-2
MF:C9H9NO6
MW:227.170862913132
CID:1006777
PubChem ID:13070149
Update Time:2025-04-20

2,5-dimethoxy-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethoxy-4-nitrobenzoic acid
    • 2,5-dimethoxy-4-nitro-benzoic acid
    • 31028-87-2
    • MDL: MFCD09999828
    • Inchi: 1S/C9H9NO6/c1-15-7-4-6(10(13)14)8(16-2)3-5(7)9(11)12/h3-4H,1-2H3,(H,11,12)
    • InChI Key: PJXARYLSADDODM-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=CC=1C(=O)O)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 227.04298701g/mol
  • Monoisotopic Mass: 227.04298701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 102Ų
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